Cas no 1394897-44-9 (benzyl N-2-(4-iodophenyl)ethylcarbamate)

• Product Name: benzyl N-2-(4-iodophenyl)ethylcarbamate
• CAS No: 1394897-44-9
• MF: C₁₆H₁₆INO₂
• MW: 381.208216667175
• CID: 5619230
• PubChem ID: 165931597
• Update Time: 2025-07-20

benzyl N-2-(4-iodophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1394897-44-9
• benzyl N-[2-(4-iodophenyl)ethyl]carbamate
• EN300-28301912
• benzyl N-2-(4-iodophenyl)ethylcarbamate

• Inchi： 1S/C16H16INO2/c17-15-8-6-13(7-9-15)10-11-18-16(19)20-12-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,18,19)
• InChI Key： JCXVKUIVCCOMKG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.02258g/mol
• Monoisotopic Mass: 381.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(4-iodophenyl)ethylcarbamate

Comprehensive Overview of Benzyl N-2-(4-iodophenyl)ethylcarbamate (CAS No. 1394897-44-9): Properties, Applications, and Research Insights

Benzyl N-2-(4-iodophenyl)ethylcarbamate (CAS No. 1394897-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This carbamate derivative, characterized by the presence of an iodophenyl group and a benzyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise structure make it valuable for designing novel bioactive molecules, particularly in drug discovery and material science.

The compound's CAS number 1394897-44-9 is a critical identifier for researchers seeking reliable data on its physicochemical properties, safety profiles, and commercial availability. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such building blocks, as they enable the rapid assembly of complex molecular architectures. Users frequently search for terms like "benzyl carbamate derivatives" or "4-iodophenyl ethylcarbamate synthesis," reflecting its relevance in modern organic chemistry workflows.

From a structural perspective, the iodine atom in Benzyl N-2-(4-iodophenyl)ethylcarbamate offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This aligns with the growing demand for halogenated intermediates in medicinal chemistry, where researchers aim to optimize drug candidates' pharmacokinetic properties. The compound's carbamate group also contributes to its stability, making it suitable for multi-step synthetic routes.

In the context of green chemistry, questions often arise about the compound's environmental impact and sustainable synthesis methods. Laboratories are increasingly exploring catalytic approaches to reduce waste generation during the production of N-2-(4-iodophenyl)ethylcarbamate derivatives. Such efforts resonate with broader industry shifts toward eco-friendly chemical processes, a topic frequently queried in academic and industrial forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1394897-44-9, ensuring purity and consistency across batches. These methods address common user concerns about quality control, particularly when the compound is employed in sensitive applications such as peptide modification or small-molecule probe development. The rise of machine learning in chemical analysis has further streamlined these verification processes.

Beyond pharmaceuticals, Benzyl N-2-(4-iodophenyl)ethylcarbamate finds niche applications in materials science, where its aromatic and halogenated components contribute to the design of advanced polymers and liquid crystals. Searches for "iodophenyl-based materials" often intersect with discussions about this compound's role in optoelectronic devices or specialty coatings.

As regulatory landscapes evolve, compliance with REACH and other global standards remains a priority for suppliers of 1394897-44-9. Transparent documentation of its handling, storage, and disposal procedures helps researchers navigate safety protocols effectively. This focus on regulatory adherence responds to frequent queries about "carbamate compound safety guidelines" in professional networks.

In summary, Benzyl N-2-(4-iodophenyl)ethylcarbamate exemplifies the intersection of traditional organic synthesis and cutting-edge research demands. Its utility spans from targeted therapy development to functional material engineering, making it a compound of enduring scientific and industrial value. Ongoing studies continue to uncover new dimensions of its applicability, ensuring its place in the toolkit of modern chemists.